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Introduction to Arlasolve™ DMI
Arlasolve™ DMI (Dimethyl Isosorbide) is a high-purity, polar aprotic solvent that is gaining

significant traction in the formulation of topical and transdermal drug delivery systems.[1]

Derived from renewable corn sugar, it is a biodegradable and plant-derived ingredient known

for its excellent safety profile.[2][3] Its primary functions in topical formulations are to act as a

solvent, a carrier for active pharmaceutical ingredients (APIs), and a penetration enhancer.[4]

[5] Arlasolve™ DMI is a clear, colorless to slightly yellow liquid that is soluble in water, alcohol,

and various organic solvents, making it a versatile excipient for a wide range of cream

formulations.[4][5][6]

The utility of Arlasolve™ DMI extends to its ability to dissolve both hydrophilic and lipophilic

APIs, improve the shelf stability of formulations, and enhance the overall aesthetic feel of

topical creams by providing a smooth, non-greasy finish.[2][5][7] Furthermore, it has been

shown to reduce the irritation potential of certain APIs, such as benzoyl peroxide (BPO).[8][9]
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Arlasolve™ DMI enhances the delivery of active ingredients through a dual mechanism:

As a Solvent: It effectively solubilizes a wide range of APIs, preventing their re-agglomeration

in the formulation. This is particularly beneficial for crystalline actives like BPO, where

smaller, dissolved particles are more readily available to penetrate the skin.[9][10] By

keeping the API in a dissolved state, Arlasolve™ DMI ensures a more uniform distribution

within the cream and upon application.

As a Penetration Enhancer: Arlasolve™ DMI is thought to increase the polarity of the skin's

surface layers, specifically the stratum corneum.[7] This alteration of the skin's barrier

properties facilitates the partitioning of the active ingredient from the vehicle into the

epidermis.[7] It is important to note that while it aids in epidermal penetration, it has not been

shown to promote significant penetration into the bloodstream.[9][10]
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Figure 1: Mechanism of Arlasolve™ DMI in enhancing API delivery.

Key Formulation Parameters
When incorporating Arlasolve™ DMI into topical cream formulations, the following parameters

should be considered:
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Parameter Guideline Source(s)

Recommended Usage Rate

1-10% for most cosmetic

applications. Can be up to

25% or higher in

pharmaceutical preparations

depending on the API and

desired effect.

[4]

pH Stability
Stable across a broad pH

range (typically 3-10).
[4][6]

Solubility

Soluble in water, isopropanol,

propylene glycol, polysorbate

20, and cottonseed oil.

Insoluble in mineral oil, lanolin,

and dimethicone.

[5]

Compatibility

Compatible with a wide array

of cosmetic and

pharmaceutical ingredients,

including AHAs, BHAs,

retinoids, and niacinamide.

[4][6]

Thermal Stability

Heat stable up to 80°C. It is

often recommended to add it

during the cool-down phase of

emulsification to protect heat-

sensitive APIs.

[6]

Phase of Incorporation

Can be added to the water

phase or during post-

emulsification, depending on

the formulation type and

desired characteristics.

[6]

Quantitative Data on Performance
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The inclusion of Arlasolve™ DMI in topical formulations can lead to measurable improvements

in performance. The following tables summarize available quantitative data.

Table 1: Irritation Reduction with Arlasolve™ DMI

Formulation
Active
Ingredient

Arlasolve™
DMI
Concentrati
on

Method of
Assessmen
t

Result Source(s)

Leave-on

Lotion

2.5% Benzoyl

Peroxide

Not specified,

but present

Laser

Doppler

blood flow

imaging

A significant

19%

reduction in

irritation

compared to

a lotion

without

Arlasolve™

DMI.

[9]

Leave-on

Cream

4% Benzoyl

Peroxide

Not specified,

but present

Dermatologist

assessment

over 6 weeks

90% of

investigators

reported that

typical BPO

side effects

(irritation and

dryness)

were minimal

or non-

existent.

Table 2: Skin Permeation Enhancement with Arlasolve™
DMI
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Active
Ingredient(s
)

Arlasolve™
DMI
Concentrati
on

Formulation
Type

Method of
Assessmen
t

Result Source(s)

Hydroquinon

e, Salicylic

Acid,

Octadecenedi

oic Acid

10%
Oil-in-Water

Emulsion

In-vitro study

using Franz

diffusion cells

with human

skin

Did not

significantly

enhance the

skin

permeation of

these

lipophilic

actives. It

was

hypothesized

that the

increased

solubility of

the actives in

the

formulation

reduced the

thermodynam

ic drive for

penetration.

Hydrophilic

API

(unspecified)

10% Not specified Not specified

Resulted in a

15% increase

in the amount

of active

delivered into

the

epidermis.

[7]

Experimental Protocols
The following are detailed protocols for the formulation and testing of topical creams containing

Arlasolve™ DMI.
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Protocol for Formulation of an Oil-in-Water (O/W) Cream
This protocol provides a general framework for developing an O/W cream. The percentages of

individual ingredients should be optimized based on the specific API and desired product

characteristics.

Materials:

Oil Phase: Emollients (e.g., Caprylic/Capric Triglyceride), Thickeners (e.g., Cetyl Alcohol,

Stearyl Alcohol), Emulsifier (e.g., Glyceryl Stearate).

Water Phase: Deionized Water, Humectant (e.g., Glycerin), Arlasolve™ DMI,

Thickener/Stabilizer (e.g., Xanthan Gum).

Active Phase: Active Pharmaceutical Ingredient (API).

Cool-Down Phase: Preservative (e.g., Phenoxyethanol), Fragrance (optional).

Procedure:

Preparation of Phases:

In a primary vessel, combine the ingredients of the oil phase and heat to 70-75°C with

gentle mixing until all components are melted and uniform.

In a separate vessel, combine the deionized water and glycerin of the water phase and

begin heating to 70-75°C. Disperse the xanthan gum into the heated water-glycerin

mixture and mix until fully hydrated. Add the Arlasolve™ DMI to the water phase and mix

until uniform.

Emulsification:

Slowly add the oil phase to the water phase while homogenizing at a moderate speed.

Increase the homogenization speed and mix for 5-10 minutes to form a uniform emulsion.

Cooling:
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Begin cooling the emulsion while continuing to mix at a lower speed.

Addition of Active and Cool-Down Phase:

When the emulsion has cooled to 40-45°C, add the API (pre-dissolved in a suitable

solvent if necessary) and the cool-down phase ingredients.

Continue mixing until the cream is uniform and has reached room temperature.

Final Quality Control:

Measure the pH and viscosity of the final product and adjust if necessary.

Phase Preparation

Processing

Prepare Oil Phase
(70-75°C)

Emulsification
(Homogenize)

Prepare Water Phase with Arlasolve™ DMI
(70-75°C)

Cooling
(Gentle Mixing)

Add API & Preservatives
(<45°C)

Final QC
(pH, Viscosity)
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Figure 2: General workflow for formulating an O/W cream with Arlasolve™ DMI.

Protocol for In-Vitro Skin Permeation Study
This protocol outlines the use of Franz diffusion cells to assess the skin permeation of an API

from a topical cream formulation.

Materials and Equipment:

Franz diffusion cells

Excised human or porcine skin

Receptor medium (e.g., Phosphate Buffered Saline, pH 7.4)

High-Performance Liquid Chromatography (HPLC) system

Water bath with magnetic stirrers

Syringes and vials for sampling

Procedure:

Skin Membrane Preparation:

Obtain fresh human or porcine skin and remove any subcutaneous fat.

Cut the skin into sections large enough to fit the Franz diffusion cells.

Franz Cell Setup:

Mount the skin membrane between the donor and receptor chambers of the Franz cell,

with the stratum corneum facing the donor chamber.

Fill the receptor chamber with pre-warmed (32°C) and degassed receptor medium,

ensuring no air bubbles are trapped beneath the skin.
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Place the Franz cells in a water bath maintained at 32°C and allow the system to

equilibrate.

Application of Formulation:

Apply a known amount of the topical cream formulation to the surface of the skin in the

donor chamber.

Sampling:

At predetermined time intervals (e.g., 1, 2, 4, 6, 8, 12, 24 hours), withdraw a sample of the

receptor medium from the sampling arm.

Immediately replace the withdrawn volume with fresh, pre-warmed receptor medium.

Sample Analysis:

Analyze the collected samples for API concentration using a validated HPLC method.

Data Analysis:

Calculate the cumulative amount of API permeated per unit area over time.

Determine key permeation parameters such as the steady-state flux (Jss) and the

permeability coefficient (Kp).

Protocol for Stability Testing of Topical Creams
This protocol is based on ICH guidelines and is designed to assess the stability of a topical

cream over its shelf life.

Procedure:

Sample Preparation:

Package the cream in its final intended packaging.

Storage Conditions:
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Store the samples in stability chambers under the following conditions:

Long-term: 25°C ± 2°C / 60% RH ± 5% RH

Accelerated: 40°C ± 2°C / 75% RH ± 5% RH

Testing Schedule:

Test the samples at specified time points (e.g., 0, 1, 3, 6, 9, 12, 18, 24, 36 months for long-

term; 0, 1, 2, 3, 6 months for accelerated).

Parameters to be Tested:

Physical: Appearance, color, odor, phase separation, viscosity, and particle size.

Chemical: pH, assay of the active ingredient, and quantification of degradation products.

Microbiological: Total viable count (bacteria, yeast, and mold) and preservative efficacy

testing.

Data Evaluation:

Analyze the data for any significant changes over time to establish the product's shelf life.

Dual Functionality

Formulation Benefits

Solvent

Improved API Solubility Improved Formulation Stability

Penetration Enhancer

Enhanced API DeliveryReduced API Irritation
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Figure 3: Logical relationship of Arlasolve™ DMI's dual functions and resulting benefits.

Conclusion
Arlasolve™ DMI is a multifunctional excipient that offers significant advantages in the

formulation of topical creams. Its ability to act as both a solvent and a penetration enhancer

allows for the development of more effective and aesthetically pleasing products. By carefully

considering the formulation parameters and conducting thorough performance and stability

testing, researchers and drug development professionals can leverage the benefits of

Arlasolve™ DMI to create innovative and efficacious topical treatments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1218769/docs#formulating-topical-creams-with-
arlasolve-dmi-application-notes-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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